Cas no 2229508-72-7 (methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate)

• Product Name: methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate
• CAS No: 2229508-72-7
• MF: C₁₂H₁₃F₂NO₃
• MW: 257.233330488205
• CID: 6529619
• PubChem ID: 165740341
• Update Time: 2025-05-26

methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate
• EN300-1960234
• 2229508-72-7

• Inchi： 1S/C12H13F2NO3/c1-18-10(17)8-4-7(2-3-9(8)16)11(15)5-12(13,14)6-11/h2-4,16H,5-6,15H2,1H3
• InChI Key： OVDVKVLZEBVEML-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=C(C(=O)OC)C=2)O)(C1)N)F

Computed Properties

• Exact Mass: 257.08634960g/mol
• Monoisotopic Mass: 257.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate

Methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate (CAS No. 2229508-72-7): A Comprehensive Overview

Methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate, with the chemical identifier CAS No. 2229508-72-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and development. The presence of both hydroxyl and amino functional groups, coupled with a rigid cyclobutyl ring system, makes this molecule a promising candidate for further investigation.

The< strong> molecular structure of Methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate is characterized by a benzoate core substituted with a 1-amino-3,3-difluorocyclobutyl side chain. This arrangement imparts distinct physicochemical properties that could be leveraged in the design of novel therapeutic agents. The< strong> hydroxyl group at the 2-position and the< strong> amino group at the 1-position of the cyclobutyl moiety are particularly noteworthy, as they offer multiple sites for chemical modification and interaction with biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The< strong> benzoate moiety is a well-known pharmacophore found in numerous pharmacologically active compounds. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied. The incorporation of a< strong> difluorocyclobutyl group into the molecular framework introduces additional rigidity and electronic properties that can fine-tune the binding affinity and selectivity of the compound.

The< strong> cyclobutyl ring, in particular, is known for its ability to stabilize certain conformations and enhance metabolic stability. This feature is particularly valuable in drug development, where long-term bioavailability is a critical factor. The presence of two fluorine atoms at the 3-position of the cyclobutyl ring further enhances the lipophilicity and electronic properties of the molecule, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of Methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate as a lead compound for the development of novel therapeutic agents. Research has demonstrated that derivatives of this compound exhibit interesting pharmacological properties in vitro and in vivo. For instance, studies have shown that certain analogs of this compound can inhibit specific enzymatic targets involved in inflammatory pathways. These findings suggest that Methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate may have therapeutic potential in conditions such as inflammation and autoimmune diseases.

The< strong> hydroxyl group at the 2-position of the benzoate core provides an additional site for interaction with biological targets. This group can participate in hydrogen bonding interactions, which are crucial for binding affinity and specificity. The< strong> amino group at the 1-position of the cyclobutyl moiety can also be exploited for further derivatization, allowing for the introduction of additional functional groups that can enhance pharmacological activity.

In addition to its potential therapeutic applications, Methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate may also serve as a valuable intermediate in synthetic chemistry. Its unique structural features make it a versatile building block for the preparation of more complex molecules. The ability to modify both the benzoate core and the cyclobutyl side chain offers chemists a wide range of possibilities for generating novel compounds with tailored properties.

The synthesis of Methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate involves several key steps that highlight its complexity and synthetic challenge. The introduction of the difluorocyclobutyl group requires specialized synthetic methodologies to achieve high yields and purity. Additionally, functionalizing both aromatic and aliphatic moieties necessitates careful consideration of reaction conditions to avoid unwanted side products.

Ongoing research efforts are focused on optimizing synthetic routes to improve accessibility to this compound and its derivatives. Advances in synthetic methodology will be crucial for enabling large-scale production and further exploration of its pharmacological potential. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize the therapeutic promise of Methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate.

The< strong> benzoate moiety, known for its stability and versatility in drug design, forms an integral part of many approved drugs. Its incorporation into Methyl 5-(1-amino-3,3-difluorocyclobutyl)-2-hydroxybenzoate contributes to its overall structural integrity and biological activity. The combination of this pharmacophore with other functional groups enhances its potential as a therapeutic agent.

In conclusion, Methyl 5-(1-amino-3,3-difluorocycлобутыл)-2-hydroxyбензоат (CAS No. 2229508-72-7) is a compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents for various diseases. Continued research into this compound will likely uncover new applications and insights into its pharmacological properties.